2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile

• IUPAC Name: 2-[3-methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile
• InChI: InChI=1S/C11H10F3NO2/c1-16-10-6-8(4-5-15)2-3-9(10)17-7-11(12,13)14/h2-3,6H,4,7H2,1H3
• InChI Key: WCWNLAFKRNRWCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC#N)OCC(F)(F)F
• Molecular Formula: C11H10F3NO2
• Molecular Weight: 245.20 g/mol

Description

“2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile” is a chemical compound with the CAS Number: 1193388-12-3. It has a molecular weight of 245.2 and its IUPAC name is [3-methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile” is 1S/C11H10F3NO2/c1-16-10-6-8(4-5-15)2-3-9(10)17-7-11(12,13)14/h2-3,6H,4,7H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile” is a powder that is stored at room temperature. Its molecular weight is 245.2.

Scientific Research Applications

• Solvolysis Reactions : Jia et al. (2002) explored the solvolysis reactions in a study titled "The role of ion-molecule pairs in solvolysis reactions. Nucleophilic addition of water to a tertiary allylic carbocation" (Jia, Ottosson, Zeng, & Thibblin, 2002). They investigated the acid-catalyzed solvolysis of 2-methoxy-2-phenyl-3-butene in acetonitrile and water, providing insights into the behavior of similar compounds in solvolysis reactions.

• Electrochemical Reactions : The electrochemical behavior of related compounds was studied by Bautista-Martínez et al. (2003) in "Influence of acidity level in acetonitrile on Hammett–Zuman type correlations on the reduction of α-hydroxyquinones" (Bautista-Martínez, González, & Aguilar-martínez, 2003). Their research focused on the voltammetric study of quinones and their derivatives in acetonitrile, which is relevant for understanding the electrochemical properties of 2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile.

• Radical Cyanomethylation/Arylation Reactions : Pan et al. (2015) described a reaction involving acetonitrile in "Fe-promoted radical cyanomethylation/arylation of arylacrylamides to access oxindoles via cleavage of the sp(3) C-H of acetonitrile and the sp(2) C-H of the phenyl group" (Pan, Zhang, & Zhu, 2015). Their study is significant in understanding the chemical reactivity of compounds like 2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile in radical reactions.

• Photochemical Reactions : The study "Dye-Sensitized Photooxygenation of 2-Substituted Indoles" by Ke et al. (1994) examined photochemical reactions in methanol and acetonitrile solutions (Ke, Zhi, & Hong, 1994). This is relevant for understanding how light and solvents influence the reactivity of 2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile.

• Regioselective Iodination : Zupan et al. (1997) conducted a study titled "Room Temperature Regioselective Iodination of Aromatic Ethers Mediated by SelectfluorTM Reagent F-TEDA-BF4" (Zupan, Iskra, & Stavber, 1997). They investigated the iodination of phenyl ethers, which is pertinent for understanding the chemical modifications of 2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile.

• Cyanogenic Glucosides Study : Yang et al. (2012) in "Two New Cyanogenic Glucosides from the Leaves of Hydrangea macrophylla" isolated and elucidated the structures of new cyanogenic glucosides, providing insight into naturally occurring compounds with structural similarities to 2-[3-Methoxy-4-(2,2,2-trifluoroethoxy)phenyl]acetonitrile (Yang, Wang, Zhu, Yu, Lei, & Liu, 2012).